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Compound of Interest

Compound Name: N-Iodomorpholine hydriodide

CAS No.: 120972-13-6

Cat. No.: B599325

Get Quote

This guide provides an in-depth exploration of the physical and chemical properties of N-
Iodomorpholine hydriodide, a versatile iodinating agent with significant applications in

organic synthesis and drug development. Designed for researchers, scientists, and

professionals in the pharmaceutical industry, this document synthesizes key data, experimental

protocols, and mechanistic insights to facilitate a comprehensive understanding of this

important reagent.

Introduction: The Role of N-Iodomorpholine
Hydriodide in Modern Synthesis
N-Iodomorpholine hydriodide, a stable, crystalline solid, serves as a potent electrophilic

iodinating agent.[1] Its utility lies in its capacity to introduce iodine atoms into a wide array of

organic molecules, a fundamental transformation in the synthesis of pharmaceuticals and other

complex organic structures. The morpholine-iodine complex offers a safer and more

manageable alternative to handling elemental iodine, while the hydriodide salt form enhances

its stability and handling characteristics. This guide will delve into the core physical properties

that underpin its reactivity and application, providing a robust knowledge base for its effective

utilization in a laboratory setting.
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Molecular Structure and Core Physical
Characteristics
The structural integrity and physical state of N-Iodomorpholine hydriodide are foundational to

its function. Comprising a morpholine ring covalently bonded to an iodine atom and complexed

with hydriodic acid, its key identifiers and properties are summarized below.[1]

Property Value Source(s)

Chemical Formula C₄H₉I₂NO [1][2]

Molecular Weight 340.93 g/mol [1][2][3]

CAS Number 120972-13-6 [1][3]

Appearance Solid crystalline material [1]

Melting Point 92-96 °C [1][3]

Storage Temperature 2-8°C [3]

The molecule consists of a saturated six-membered morpholine ring, which adopts a stable

chair conformation.[1] The nitrogen atom of the morpholine ring is quaternized by the iodine

atom, forming the N-iodomorpholinium cation. This cationic species is then ionically associated

with the iodide anion (from hydriodic acid), forming the complete salt, N-Iodomorpholine
hydriodide. The presence of two iodine atoms contributes significantly to the high molecular

weight of the compound.

Solubility Profile: A Guide for Reaction Solvent
Selection
The solubility of N-Iodomorpholine hydriodide is a critical parameter for its application in

synthesis, dictating the choice of reaction media. As a quaternary ammonium salt, it exhibits

enhanced solubility in polar solvents.[1] While precise quantitative data is not extensively

published, a qualitative understanding of its solubility is well-established:

High Solubility: Polar protic solvents such as water and alcohols (methanol, ethanol). The

ionic nature of the salt facilitates dissolution in these media.
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Moderate to Good Solubility: Polar aprotic solvents like acetonitrile and acetone.

Limited Solubility: Nonpolar solvents such as hexanes and diethyl ether.

The morpholine component of the molecule also contributes to its solubility in a range of

organic solvents.[1] This solubility profile allows for its use in a variety of reaction conditions,

catering to the specific requirements of the substrate and desired transformation.

Spectroscopic Characterization: Unveiling the
Molecular Fingerprint
Spectroscopic analysis is indispensable for the verification of the identity and purity of N-
Iodomorpholine hydriodide. Key spectroscopic data are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum provides confirmation of the morpholine ring structure.

The methylene protons adjacent to the nitrogen and oxygen atoms exhibit characteristic

chemical shifts and coupling patterns.

¹³C NMR: The carbon NMR spectrum reveals the four distinct carbon environments within

the morpholine ring. The carbons attached to the heteroatoms (nitrogen and oxygen) are

deshielded and appear at lower field.

Infrared (IR) Spectroscopy
The IR spectrum of N-Iodomorpholine hydriodide is characterized by the vibrational modes

of the morpholine ring and the N-I bond. The presence of the hydriodide counter-ion can also

influence the spectrum. Key absorptions include C-H stretching and bending frequencies, as

well as C-O and C-N stretching vibrations.

Synthesis and Purification: A Validated Laboratory
Protocol
The synthesis of N-Iodomorpholine hydriodide is typically achieved through the direct

reaction of morpholine with elemental iodine.[1] This straightforward method provides the

product in good yield and purity.
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Experimental Protocol: Laboratory-Scale Synthesis
Materials:

Morpholine

Iodine

Methanol

Erlenmeyer flask

Magnetic stirrer and stir bar

Ice bath

Buchner funnel and filter paper

Procedure:

In a clean, dry Erlenmeyer flask equipped with a magnetic stir bar, dissolve morpholine (1.0

equivalent) in methanol.

Cool the solution in an ice bath with continuous stirring.

Slowly add elemental iodine (1.0 equivalent) portion-wise to the cooled solution. The addition

should be controlled to manage any exotherm.

After the complete addition of iodine, allow the reaction mixture to stir at room temperature

for a designated period (typically 1-2 hours) to ensure complete reaction.

The product will precipitate out of the solution as a crystalline solid.

Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the collected solid with a small amount of cold methanol to remove any unreacted

starting materials.

Dry the purified N-Iodomorpholine hydriodide under vacuum to obtain the final product.
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Characterization:

The melting point of the synthesized product should be determined and compared to the

literature value (92-96 °C) to assess purity.

Spectroscopic analysis (NMR, IR) should be performed to confirm the identity of the

compound.

Purification
Recrystallization is the primary method for the purification of N-Iodomorpholine hydriodide.

Suitable solvents for recrystallization include methanol, ethanol, or acetonitrile. The choice of

solvent will depend on the scale of the synthesis and the desired crystal morphology.

Reactivity and Mechanism: The Power of
Electrophilic Iodination
N-Iodomorpholine hydriodide functions as an electrophilic iodinating agent, where the iodine

atom bears a partial positive charge, making it susceptible to nucleophilic attack.[1] The N-I

bond is polarized, facilitating the transfer of an iodonium ion (I⁺) to a nucleophilic substrate.

General Mechanism of Electrophilic Iodination
The general mechanism involves the attack of a nucleophile (e.g., an enolate, an activated

aromatic ring, or an alkene) on the electrophilic iodine atom of the N-iodomorpholinium cation.

This results in the formation of a new carbon-iodine bond and the regeneration of morpholine.
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Caption: General workflow of electrophilic iodination.

Application in Organic Synthesis
N-Iodomorpholine hydriodide is employed in a variety of iodination reactions, including:

α-Iodination of Carbonyl Compounds: The enolate or enol form of ketones, esters, and other

carbonyl compounds readily attacks the electrophilic iodine to form α-iodo carbonyl

compounds.

Iodination of Activated Aromatic Systems: Electron-rich aromatic and heteroaromatic

compounds can be regioselectively iodinated.

Iodo-functionalization of Alkenes and Alkynes: The addition of iodine across double and triple

bonds can be achieved.

Safety and Handling
N-Iodomorpholine hydriodide is an irritant and should be handled with appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat.[3] All

manipulations should be performed in a well-ventilated fume hood. It is stable under

recommended storage conditions (2-8°C) but may be sensitive to light and moisture over

extended periods.
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Conclusion
N-Iodomorpholine hydriodide is a valuable and versatile reagent for the introduction of iodine

into organic molecules. Its well-defined physical properties, straightforward synthesis, and

predictable reactivity make it an important tool for researchers in organic synthesis and drug

development. This guide has provided a comprehensive overview of its key characteristics and

applications, offering a foundation for its safe and effective use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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